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Compound of Interest

Compound Name: Fullerene-C84

Cat. No.: B1180186 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of novel materials like Fullerene-C84 is a critical component of laboratory safety and

environmental responsibility. While specific regulatory guidelines for the disposal of Fullerene-
C84 are not yet well-established, a conservative approach based on general principles of

chemical waste management is essential. This guide provides a procedural, step-by-step

framework to ensure the safe handling and disposal of Fullerene-C84 waste, minimizing risk

and promoting a culture of safety.

I. Immediate Safety and Handling Precautions
Before beginning any work with Fullerene-C84, it is imperative to have a clear understanding

of the potential hazards and to implement appropriate safety measures. The available safety

data for fullerenes, including C84, indicates that they should be handled with care to avoid

inhalation, skin contact, and eye contact.[1][2]

Personal Protective Equipment (PPE): A comprehensive list of recommended PPE for handling

Fullerene-C84 is provided in the table below.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves

Inspected prior to use and

disposed of after

contamination.[1]

Eye Protection
Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133.[3]

Respiratory Protection
P1 (EN 143) dust masks or

NIOSH-approved respirators

Use in areas with inadequate

ventilation or where dust is

formed.[4]

Body Protection Laboratory coat To prevent skin contact.

Engineering Controls:

Ventilation: Work with Fullerene-C84, especially in powder form, should be conducted in a

well-ventilated area, preferably within a fume hood, to minimize the risk of inhalation.[1][2]

Containment: Keep containers of Fullerene-C84 tightly closed when not in use and store in

a cool, dry place.[1][2]

II. Step-by-Step Disposal Procedure for Fullerene-
C84 Waste
The following procedure outlines the recommended steps for the collection, storage, and

disposal of Fullerene-C84 waste. This process is designed to be straightforward and to align

with general best practices for hazardous waste management.

Step 1: Waste Segregation

Solid Waste: This includes contaminated consumables such as gloves, wipes, and filter

paper, as well as any unrecoverable solid Fullerene-C84.

Liquid Waste: This includes solutions containing Fullerene-C84 and contaminated solvents

from cleaning glassware.
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Step 2: Waste Collection and Labeling

Containers: Use separate, clearly labeled, and sealable containers for solid and liquid waste.

The containers should be made of a material compatible with the waste they hold.

Labeling: Each waste container must be labeled with:

"Hazardous Waste"

"Fullerene-C84 Waste"

The primary hazards (e.g., "Inhalation Hazard," "Contact Hazard")

The date of waste generation

The name of the generating laboratory and principal investigator

Step 3: On-site Storage

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Do not accumulate large quantities of waste. Arrange for disposal in a timely manner.

Step 4: Disposal

Fullerene-C84 waste should be disposed of as hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

and to arrange for pickup and disposal by a licensed hazardous waste contractor.

Do not dispose of Fullerene-C84 waste down the drain or in the regular trash.[2]

The logical flow of the disposal process is visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1180186?utm_src=pdf-body-img
https://www.benchchem.com/product/b1180186?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. FULLERENE-C84 Safety Data Sheets(SDS) lookchem [lookchem.com]

2. apps.mnc.umn.edu [apps.mnc.umn.edu]

3. fishersci.com [fishersci.com]

4. makingcosmetics.com [makingcosmetics.com]

To cite this document: BenchChem. [Navigating the Disposal of Fullerene-C84: A Guide to
Safe and Compliant Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180186#fullerene-c84-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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